Cas no 2922-17-0 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxoheptyl)oxy]-, iodide (1:1))

Ethanaminium,N,N,N-trimethyl-2-[(1-oxoheptyl)oxy]-, iodide (1:1) structure
2922-17-0 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[(1-oxoheptyl)oxy]-, iodide (1:1)
CAS No:2922-17-0
MF:C12H26INO2
MW:343.244816303253
CID:268707
PubChem ID:18024
Update Time:2025-04-19

Ethanaminium,N,N,N-trimethyl-2-[(1-oxoheptyl)oxy]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N,N-trimethyl-2-[(1-oxoheptyl)oxy]-, iodide (1:1)
    • 2-heptanoyloxyethyl(trimethyl)azanium,iodide
    • (2-Heptanoyloxy-aethyl)-trimethyl-ammonium, Jodid
    • (2-heptanoyloxy-ethyl)-trimethyl-ammonium, iodide
    • (2-Hydroxyethyl)trimethylammonium iodide heptanoate
    • 2-(heptanoyloxy)-N,N,N-trimethylethanaminium iodide
    • AC1L2B6Z
    • AMMONIUM, (2-HYDROXYETHYL)TRIMETHYL-, IODIDE, HEPTANOATE
    • Choline, iodide, heptanoate
    • LS-18291
    • n-Heptanoylcholine iodide
    • 2922-17-0
    • 2-(Heptanoyloxy)-N,N,N-trimethylethan-1-aminium iodide
    • DTXSID30951834
    • Inchi: 1S/C12H26NO2.HI/c1-5-6-7-8-9-12(14)15-11-10-13(2,3)4;/h5-11H2,1-4H3;1H/q+1;/p-1
    • InChI Key: VSOJECLTTFLJFC-UHFFFAOYSA-M
    • SMILES: [I-].O(C(CCCCCC)=O)CC[N+](C)(C)C

Computed Properties

  • Exact Mass: 316.8969
  • Monoisotopic Mass: 343.10083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 173
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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